Cas no 71942-25-1 (1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl-)
71942-25-1 structure
Product Name:1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl-
CAS No:71942-25-1
MF:C18H26N2O2S
MW:334.476243495941
CID:544776
PubChem ID:14008930
Update Time:2025-04-19
1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl-
- 5-(dimethylamino)-N-hexylnaphthalene-1-sulfonamide
- SCHEMBL12442088
- 71942-25-1
- DTXSID70554242
-
- Inchi: 1S/C18H26N2O2S/c1-4-5-6-7-14-19-23(21,22)18-13-9-10-15-16(18)11-8-12-17(15)20(2)3/h8-13,19H,4-7,14H2,1-3H3
- InChI Key: FLODNQJWANFCRR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 334.17168
- Monoisotopic Mass: 334.17149925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 49.41
1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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